Cas no 1804920-38-4 (3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804920-38-4
• MF: C₁₀H₉F₃N₂O₂
• MW: 246.185872793198
• CID: 4838299
• Update Time: 2025-10-29

3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H9F3N2O2/c1-6-5-15-7(3-4-14)9(16-2)8(6)17-10(11,12)13/h5H,3H2,1-2H3
• InChI Key： FPFTUAAKMOSNER-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CN=C(CC#N)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Additional information on 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

Research Briefing on 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1804920-38-4)

Recent advances in the field of chemical biology and medicinal chemistry have highlighted the significance of trifluoromethoxy-substituted pyridine derivatives as key intermediates in drug discovery. Among these, 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1804920-38-4) has emerged as a compound of particular interest due to its unique structural features and potential pharmacological applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, characterization, and biological relevance.

The compound's structural motif, featuring a trifluoromethoxy group at the 4-position and a nitrile-functionalized acetonitrile side chain, renders it a versatile building block for the development of novel bioactive molecules. Recent studies have demonstrated its utility in the synthesis of agrochemicals and pharmaceuticals, particularly in the context of kinase inhibitors and anti-inflammatory agents. The electron-withdrawing nature of the trifluoromethoxy group is believed to enhance metabolic stability, a critical factor in drug design.

In terms of synthetic methodologies, a 2023 publication in the Journal of Medicinal Chemistry reported an optimized route for the preparation of 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile with improved yield and purity. The process involves a palladium-catalyzed cross-coupling reaction followed by a cyanation step, achieving an overall yield of 78%. This advancement addresses previous challenges in the large-scale production of this compound, facilitating its broader application in medicinal chemistry programs.

Biological evaluations of derivatives incorporating this scaffold have shown promising results. A study published in Bioorganic & Medicinal Chemistry Letters identified several analogs exhibiting potent inhibitory activity against p38 MAP kinase, with IC50 values in the low nanomolar range. The presence of the trifluoromethoxy group was found to significantly enhance binding affinity to the ATP-binding pocket of the kinase, while the nitrile functionality contributed to favorable pharmacokinetic properties.

From a safety and toxicological perspective, preliminary in vitro studies indicate that 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile demonstrates favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. These findings, reported in a 2024 Drug Metabolism and Disposition article, suggest that compounds based on this scaffold may have advantageous drug-like properties, though further in vivo studies are warranted.

Looking forward, researchers are exploring the potential of this compound as a precursor for radiopharmaceuticals, leveraging the trifluoromethoxy group for 18F-labeling in PET imaging probes. Early-stage investigations at several academic institutions have demonstrated the feasibility of this approach, opening new avenues for diagnostic applications.

In conclusion, 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile represents a valuable chemical entity with diverse applications in drug discovery and development. The recent advancements in its synthesis and biological evaluation underscore its potential as a privileged scaffold in medicinal chemistry. Continued research efforts are expected to further elucidate its therapeutic potential and expand its utility in addressing unmet medical needs.